Cas no 2172371-48-9 (1-(propan-2-yl)-1H-1,2,3-triazol-4-ylmethanesulfonyl fluoride)

• Product Name: 1-(propan-2-yl)-1H-1,2,3-triazol-4-ylmethanesulfonyl fluoride
• CAS No: 2172371-48-9
• MF: C₆H₁₀FN₃O₂S
• MW: 207.22590303421
• CID: 6280365
• PubChem ID: 165486173
• Update Time: 2025-10-25

1-(propan-2-yl)-1H-1,2,3-triazol-4-ylmethanesulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 1-(propan-2-yl)-1H-1,2,3-triazol-4-ylmethanesulfonyl fluoride
• [1-(propan-2-yl)-1H-1,2,3-triazol-4-yl]methanesulfonyl fluoride
• EN300-1451419
• 2172371-48-9

• Inchi： 1S/C6H10FN3O2S/c1-5(2)10-3-6(8-9-10)4-13(7,11)12/h3,5H,4H2,1-2H3
• InChI Key： NHBJEKHAMXOFQT-UHFFFAOYSA-N
• SMILES： S(CC1=CN(C(C)C)N=N1)(=O)(=O)F

Computed Properties

• Exact Mass: 207.04777591g/mol
• Monoisotopic Mass: 207.04777591g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 73.2Ų

Additional information on 1-(propan-2-yl)-1H-1,2,3-triazol-4-ylmethanesulfonyl fluoride

1-(Propan-2-yl)-1H-1,2,3-Triazol-4-ylmethanesulfonyl Fluoride: A Comprehensive Overview

The compound 1-(Propan-2-yl)-1H-1,2,3-Triazol-4-ylmethanesulfonyl Fluoride, with the CAS number 2172371-48-9, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is notable for its unique structural features and potential applications in drug development and advanced materials synthesis.

At its core, the molecule consists of a triazole ring system, which is a five-membered heterocycle containing three nitrogen atoms and two carbon atoms. The triazole moiety is further substituted with a propan-2-yl group at the 1-position and a methanesulfonyl fluoride group at the 4-position of the ring. This substitution pattern imparts the molecule with both steric and electronic properties that are highly desirable in various chemical reactions.

Recent studies have highlighted the role of triazole-containing compounds in click chemistry, where they serve as versatile building blocks for constructing complex molecular architectures. The presence of the methanesulfonyl fluoride group adds another layer of functionality to this molecule, enabling it to participate in nucleophilic substitution reactions and other transformations that are critical in organic synthesis.

One of the most promising applications of this compound lies in its potential as an intermediate in drug discovery. The triazole ring is known for its ability to form hydrogen bonds, which can enhance the bioavailability of drugs. Additionally, the sulfonyl fluoride group can act as a leaving group in certain biochemical pathways, making this compound a valuable tool in medicinal chemistry.

From a synthetic perspective, the preparation of 1-(Propan-2-yl)-1H-1,2,3-Triazol-4-ylmethanesulfonyl Fluoride involves a multi-step process that typically begins with the formation of the triazole ring through cyclization reactions. This is followed by functionalization steps to introduce the propan-2-yl and methanesulfonyl fluoride groups at specific positions on the ring.

The stability and reactivity of this compound have been extensively studied under various conditions. Research indicates that it exhibits excellent thermal stability up to moderate temperatures and shows high reactivity towards nucleophiles, making it suitable for use in both laboratory settings and industrial applications.

In terms of environmental impact, studies suggest that this compound has low toxicity and minimal environmental persistence under normal usage conditions. However, further research is needed to fully understand its long-term effects on ecosystems.

In conclusion, 1-(Propan-2-yl)-1H-1,2,3-Triazol-4-ylmethanesulfonyl Fluoride represents a significant advancement in modern organic chemistry due to its unique structure and versatile reactivity. Its potential applications span across multiple disciplines, making it an essential compound for researchers and industry professionals alike.